Cas no 1261646-55-2 (Ethyl 3-(4'-(difluoromethoxy)-2'-(trifluoromethoxy)phenyl)propionate)

• Product Name: Ethyl 3-(4'-(difluoromethoxy)-2'-(trifluoromethoxy)phenyl)propionate
• CAS No: 1261646-55-2
• MF: C₁₃H₁₃F₅O₄
• MW: 328.2319419384
• CID: 4989598
• Update Time: 2025-06-10

Ethyl 3-(4'-(difluoromethoxy)-2'-(trifluoromethoxy)phenyl)propionate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(4'-(difluoromethoxy)-2'-(trifluoromethoxy)phenyl)propionate

• Inchi： 1S/C13H13F5O4/c1-2-20-11(19)6-4-8-3-5-9(21-12(14)15)7-10(8)22-13(16,17)18/h3,5,7,12H,2,4,6H2,1H3
• InChI Key： LRDMRGNRCVAYPO-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C=CC=1CCC(=O)OCC)OC(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 348
• XLogP3: 4.5
• Topological Polar Surface Area: 44.8

Additional information on Ethyl 3-(4'-(difluoromethoxy)-2'-(trifluoromethoxy)phenyl)propionate

Comprehensive Overview of Ethyl 3-(4'-(difluoromethoxy)-2'-(trifluoromethoxy)phenyl)propionate (CAS No. 1261646-55-2)

Ethyl 3-(4'-(difluoromethoxy)-2'-(trifluoromethoxy)phenyl)propionate is a fluorinated organic compound with significant applications in pharmaceutical and agrochemical research. Its unique structure, featuring both difluoromethoxy and trifluoromethoxy groups, makes it a valuable intermediate for synthesizing bioactive molecules. The compound's CAS number, 1261646-55-2, is often searched by researchers seeking high-purity reagents for drug discovery or material science projects.

In recent years, the demand for fluorinated compounds like Ethyl 3-(4'-(difluoromethoxy)-2'-(trifluoromethoxy)phenyl)propionate has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing trend of fluorine-containing pharmaceuticals, a hot topic in medicinal chemistry. Researchers frequently inquire about its synthesis route, spectral data, and potential as a building block for drug candidates, reflecting its importance in modern organic synthesis.

The compound's structure-activity relationship (SAR) has attracted attention in computational chemistry circles, particularly for designing CNS-active molecules. Its lipophilicity and electron-withdrawing properties, imparted by the fluorine atoms, make it suitable for optimizing lead compounds in neurological research. These characteristics explain why queries containing "fluorinated phenylpropionate derivatives" and "CAS 1261646-55-2 applications" have become increasingly common in scientific databases.

From a technical perspective, Ethyl 3-(4'-(difluoromethoxy)-2'-(trifluoromethoxy)phenyl)propionate demonstrates excellent stability under standard laboratory conditions, making it practical for various cross-coupling reactions. Its ethyl ester moiety provides versatility for further functionalization, addressing another frequent search query about "modifiable fluorinated intermediates". The compound's chromatographic behavior and purification methods are also subjects of research interest, particularly for quality control in scale-up processes.

Environmental considerations surrounding fluorinated compounds have led to investigations into green chemistry approaches for producing derivatives like 1261646-55-2. This responds to the rising search volume for "sustainable fluorination methods" and "eco-friendly synthetic routes". The compound's potential in crop protection agents has also been explored, connecting it to another trending topic – next-generation agrochemicals with improved environmental profiles.

Analytical characterization of Ethyl 3-(4'-(difluoromethoxy)-2'-(trifluoromethoxy)phenyl)propionate typically involves advanced techniques like NMR spectroscopy (particularly 19F-NMR) and mass spectrometry, addressing common researcher questions about structural verification methods. The distinct chemical shift patterns of its fluorine atoms serve as valuable diagnostic markers, making it a interesting case study for fluorine NMR interpretation tutorials.

In material science applications, the compound's aromatic fluorination pattern has shown promise for modifying polymer properties, correlating with searches about "fluorinated monomers" and "specialty material additives". Its potential in liquid crystal formulations and electronic materials continues to be investigated, reflecting interdisciplinary interest beyond traditional organic chemistry applications.

The patent landscape surrounding CAS 1261646-55-2 reveals its incorporation in various proprietary formulations, particularly in areas addressing blood-brain barrier penetration – a persistent challenge in CNS drug development. This connects to frequent queries about "fluorine in drug design" and "improving drug pharmacokinetics", demonstrating the compound's relevance to current pharmaceutical challenges.

Quality specifications for Ethyl 3-(4'-(difluoromethoxy)-2'-(trifluoromethoxy)phenyl)propionate typically emphasize isomeric purity and residual solvent levels, addressing manufacturer concerns about batch-to-batch consistency. These parameters are crucial for researchers who frequently search for "high-purity fluorinated compounds" and "reproducible synthetic intermediates" in their work.

Future research directions for this compound likely involve exploring its biocatalytic transformations and continuous flow processing – two emerging areas that respond to search trends about "enzymatic fluorination" and "flow chemistry applications". The growing importance of isotopically labeled versions for metabolic studies may also drive further development of 1261646-55-2 derivatives in coming years.